Cas no 4138-27-6 (1-Methylpiperidine-3-carboxamide)

• Product Name: 1-Methylpiperidine-3-carboxamide
• CAS No: 4138-27-6
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD16619685
• CID: 325008
• PubChem ID: 437651
• Update Time: 2025-06-08

1-Methylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Methylpiperidine-3-carboxamide
• 1-METHYL-3-PIPERIDINECARBOXAMIDE
• 3-Piperidinecarboxamide,1-methyl-
• FT-0691131
• SB41983
• AMY2429
• AKOS006220467
• CS-0332372
• MFCD16619685
• DTXSID10331352
• 4138-27-6
• LS-10988
• SCHEMBL735137
• 1-Methyl-3-piperidinecarboxamide #
• JCMBUJZAIZUVKK-UHFFFAOYSA-N
• A898272
• DB-329003
• ALBB-030667
• G74762

• MDL： MFCD16619685
• Inchi： 1S/C7H14N2O/c1-9-4-2-3-6(5-9)7(8)10/h6H,2-5H2,1H3,(H2,8,10)
• InChI Key： JCMBUJZAIZUVKK-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C)CCC1)N

Computed Properties

• Exact Mass: 142.11072
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-Methylpiperidine-3-carboxamide

1-Methylpiperidine-3-carboxamide (CAS No. 4138-27-6): A Comprehensive Overview

1-Methylpiperidine-3-carboxamide (CAS No. 4138-27-6) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique chemical structure, which consists of a piperidine ring with a methyl group and a carboxamide functional group. The combination of these structural features imparts 1-Methylpiperidine-3-carboxamide with a range of interesting properties that make it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 1-Methylpiperidine-3-carboxamide has garnered attention for its potential as a building block in the development of novel drugs. Recent studies have explored its use in the synthesis of compounds with therapeutic potential, particularly in the treatment of neurological disorders and inflammatory conditions. For instance, a 2022 study published in the Journal of Medicinal Chemistry highlighted the role of 1-Methylpiperidine-3-carboxamide in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders.

The chemical structure of 1-Methylpiperidine-3-carboxamide also makes it an attractive candidate for use in materials science. Its piperidine ring provides stability and rigidity, while the carboxamide group offers opportunities for functionalization and interaction with other molecules. This combination has led to its application in the development of advanced polymers and coatings. A 2021 study in the Journal of Polymer Science demonstrated the use of 1-Methylpiperidine-3-carboxamide as a monomer in the synthesis of biodegradable polymers with enhanced mechanical properties.

In addition to its applications in pharmaceuticals and materials science, 1-Methylpiperidine-3-carboxamide is also used as an intermediate in organic synthesis. Its reactivity and functional group versatility make it a valuable starting material for the preparation of a wide range of compounds. For example, it can be used to synthesize complex natural products, pharmaceutical intermediates, and fine chemicals. A 2020 study published in the Tetrahedron Letters described an efficient synthetic route to produce a series of bioactive compounds using 1-Methylpiperidine-3-carboxamide as a key intermediate.

The safety and handling of 1-Methylpiperidine-3-carboxamide are important considerations for researchers and industrial users. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols. Additionally, environmental considerations should be addressed to minimize any potential impact on ecosystems.

The market demand for 1-Methylpiperidine-3-carboxamide is driven by its diverse applications and growing interest from various industries. The global market for this compound is expected to grow steadily over the next few years, driven by advancements in pharmaceutical research and materials science. Key players in the market are focusing on developing new synthetic methods and applications to meet the increasing demand.

In conclusion, 1-Methylpiperidine-3-carboxamide (CAS No. 4138-27-6) is a multifaceted compound with significant potential across multiple fields. Its unique chemical structure and versatile properties make it an invaluable resource for researchers and industry professionals alike. As ongoing research continues to uncover new applications and uses, the importance of this compound is likely to grow even further.